Cas no 2679943-17-8 (benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate)

Benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate is a chiral morpholine derivative with a benzyl carboxylate functional group. Its stereospecific (R)-configuration and phenolic hydroxyl group contribute to its potential as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules requiring precise chirality. The compound's structural features, including the morpholine ring and aromatic hydroxyl moiety, may enhance solubility and binding affinity in drug design. Its stability under standard conditions makes it suitable for further functionalization or coupling reactions. This compound is primarily of interest in medicinal chemistry research for developing targeted therapeutics, where its defined stereochemistry and modular structure offer advantages in optimizing pharmacokinetic and pharmacodynamic properties.
benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate structure
2679943-17-8 structure
Product Name:benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate
CAS No:2679943-17-8
MF:C19H21NO4
MW:327.374345541
CID:5619575
PubChem ID:165930958
Update Time:2025-08-04

benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2679943-17-8
    • EN300-28295032
    • benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate
    • benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate
    • Inchi: 1S/C19H21NO4/c21-18-8-6-15(7-9-18)12-17-14-23-11-10-20(17)19(22)24-13-16-4-2-1-3-5-16/h1-9,17,21H,10-14H2/t17-/m1/s1
    • InChI Key: XOXNPYJWBBREQX-QGZVFWFLSA-N
    • SMILES: O1CCN(C(=O)OCC2C=CC=CC=2)[C@@H](C1)CC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 327.14705815g/mol
  • Monoisotopic Mass: 327.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 59Ų

benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28295032-1g
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate
2679943-17-8
1g
$2921.0 2023-09-07
Enamine
EN300-28295032-5g
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate
2679943-17-8
5g
$8470.0 2023-09-07
Enamine
EN300-28295032-10g
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate
2679943-17-8
10g
$12560.0 2023-09-07
Enamine
EN300-28295032-0.05g
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate
2679943-17-8 95.0%
0.05g
$2454.0 2025-03-19
Enamine
EN300-28295032-0.1g
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate
2679943-17-8 95.0%
0.1g
$2571.0 2025-03-19
Enamine
EN300-28295032-0.25g
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate
2679943-17-8 95.0%
0.25g
$2687.0 2025-03-19
Enamine
EN300-28295032-0.5g
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate
2679943-17-8 95.0%
0.5g
$2804.0 2025-03-19
Enamine
EN300-28295032-1.0g
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate
2679943-17-8 95.0%
1.0g
$2921.0 2025-03-19
Enamine
EN300-28295032-2.5g
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate
2679943-17-8 95.0%
2.5g
$5724.0 2025-03-19
Enamine
EN300-28295032-5.0g
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate
2679943-17-8 95.0%
5.0g
$8470.0 2025-03-19

benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate Related Literature

Additional information on benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate

Exploring Benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate (CAS No. 2679943-17-8): A Comprehensive Overview

In the realm of pharmaceutical and organic chemistry, benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate (CAS No. 2679943-17-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its morpholine core and hydroxyphenyl moiety, is a subject of interest for researchers exploring novel drug candidates and bioactive molecules. Its chiral center at the 3R position further enhances its relevance in stereoselective synthesis, a hot topic in modern medicinal chemistry.

The growing demand for enantiomerically pure compounds in drug development has placed benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate under the spotlight. Researchers are particularly intrigued by its potential role in targeting G-protein-coupled receptors (GPCRs), a class of proteins that dominate current drug discovery efforts. With the rise of personalized medicine and precision therapeutics, the compound's ability to interact with specific biological pathways makes it a promising candidate for further investigation.

From a synthetic perspective, the benzyl carboxylate group in 2679943-17-8 offers versatile reactivity, enabling its use as a key intermediate in multi-step syntheses. This aligns with the industry's shift toward green chemistry and atom-economical processes, as the compound can facilitate efficient transformations with minimal waste. Its hydrogen-bonding capacity, attributed to the hydroxyphenyl unit, also contributes to its solubility profile—a critical factor in drug formulation and bioavailability enhancement.

Recent trends in AI-driven drug discovery have further amplified interest in compounds like benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate. Computational models often highlight such structures for their balanced lipophilicity and molecular weight, which are essential for crossing the blood-brain barrier (BBB)—a frequent search term among neuroscientists and pharmacologists. This positions the compound as a potential player in central nervous system (CNS) drug development, a field experiencing rapid growth due to increasing neurological disorder prevalence.

Quality control and analytical method development for CAS 2679943-17-8 are also areas of active research. Advanced techniques like HPLC-MS and chiral chromatography are employed to ensure the compound's purity, reflecting the pharmaceutical industry's emphasis on regulatory compliance. These aspects resonate with professionals searching for GMP-grade intermediates or QC protocols for complex molecules.

In conclusion, benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate represents a fascinating intersection of structural complexity and therapeutic potential. As the scientific community continues to explore its properties, this compound may unlock new possibilities in targeted therapy and molecular design, addressing some of the most pressing challenges in modern healthcare.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm